Cas no 1804692-83-8 (4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine
• CAS No: 1804692-83-8
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4917659
• Update Time: 2025-06-13

4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine

• Inchi： 1S/C7H6ClF2NO2/c8-1-3-4(12)2-11-7(13)5(3)6(9)10/h2,6,12H,1H2,(H,11,13)
• InChI Key： ZLJYGIWVFJMBLI-UHFFFAOYSA-N
• SMILES： ClCC1C(=CNC(C=1C(F)F)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine (CAS No. 1804692-83-8)

4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine, identified by its CAS number CAS No. 1804692-83-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both chloromethyl and difluoromethyl substituents makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to the pyridine family, which is well-documented for its role in medicinal chemistry. Pyridine derivatives are widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in 4-(chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine imparts distinct chemical reactivity, making it a valuable building block for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing molecules with fluorinated substituents due to their ability to enhance metabolic stability and binding affinity. The difluoromethyl group, in particular, is known to improve the pharmacokinetic properties of drug candidates. This feature has led to extensive research into fluorinated pyridines as potential drug scaffolds. The compound’s dual functionality, combining a reactive chloromethyl group with a stabilizing difluoromethyl group, offers a unique balance of reactivity and stability that is highly desirable in medicinal chemistry.

The synthesis of 4-(chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The compound’s structural complexity necessitates rigorous purification techniques to isolate it from potential byproducts.

The pharmacological potential of 4-(chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound exhibits promising activity against certain types of cancer and inflammatory disorders. The chloromethyl group serves as a handle for further derivatization, allowing chemists to modify the molecule’s properties to optimize its biological activity.

The incorporation of the difluoromethyl group into the pyridine core enhances the compound’s resistance to metabolic degradation. This feature is particularly important for drugs that need to maintain their efficacy over an extended period. Additionally, the presence of hydroxyl groups at the 2- and 5-positions provides opportunities for further functionalization through etherification or esterification reactions. These modifications can tailor the compound’s solubility and bioavailability.

In the context of drug discovery, 4-(chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine represents a valuable intermediate for generating libraries of diverse compounds. High-throughput screening (HTS) techniques can be applied to these libraries to identify lead candidates with desirable pharmacological profiles. The compound’s structural features make it amenable to both virtual screening and experimental assays aimed at identifying new therapeutic opportunities.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques are used to predict how 4-(chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine interacts with biological targets at the atomic level. These predictions guide experimental design and help optimize lead compounds before they enter clinical trials. The integration of computational methods with traditional synthetic approaches has accelerated the pace of drug discovery significantly.

The future prospects for 4-(chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine are promising, given its unique structural attributes and potential therapeutic applications. Ongoing research aims to explore new synthetic routes that improve yield and sustainability while reducing costs associated with production. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into viable drug candidates that can address unmet medical needs.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-2,5-dihydroxypyridine (CAS No. 1804692-83-8) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its structural features enable diverse functionalization strategies, making it a valuable intermediate for developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing complex diseases through innovative drug design.